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Compound of Interest

Compound Name: Cdk2-IN-30

Cat. No.: B15587124 Get Quote

Essential Safety and Handling Guide for Cdk2-
IN-30
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Cdk2-IN-30. As a potent, research-grade kinase

inhibitor, Cdk2-IN-30 should be handled with a high degree of caution and treated as

potentially hazardous. The following procedures are based on general safety protocols for

similar potent, biologically active small molecules.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

Cdk2-IN-30 to minimize exposure. The required PPE varies depending on the laboratory

activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders.[1] Gloves: Two pairs of nitrile gloves

(double-gloving) are recommended; they should

be changed immediately upon contamination.[1]

[2] Eye Protection: Chemical splash goggles to

provide a complete seal around the eyes.[1] Lab

Coat: A dedicated, disposable, or non-absorbent

lab coat.[1] Ventilation: All weighing and

aliquoting must be performed in a certified

chemical fume hood or a powder containment

hood.[1][2]

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.[1] Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk.[1] Lab

Coat: Standard laboratory coat.[1] Ventilation:

Work should be conducted in a chemical fume

hood.[1]

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.[1] Eye Protection: Safety

glasses with side shields.[1][2] Lab Coat:

Standard laboratory coat.[1][2] Biological Safety

Cabinet: All cell culture work should be

performed in a Class II biological safety cabinet

to maintain sterility and protect the user.[1]

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.[1] Eye Protection: Chemical splash

goggles.[1] Lab Coat: Standard laboratory coat.

[1]

Operational Plan
A clear and concise operational plan is essential for the safe management of Cdk2-IN-30 within

the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hpk1_IN_4.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hpk1_IN_4.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hpk1_IN_4.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hpk1_IN_4.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/product/b15587124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Cdk2-IN-30 is typically stored at -20°C or -80°C.[3] Confirm the recommended storage

conditions on the product vial or datasheet.

Store in a clearly labeled, designated, and secure location away from incompatible materials.

Handling and Experimental Use:

Designated Area: All work with Cdk2-IN-30 should be conducted in a designated and clearly

marked area.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[2]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
All waste materials contaminated with Cdk2-IN-30 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.[2][4]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.[2]

Liquid Waste: Unused solutions containing Cdk2-IN-30 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[2]

Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for

hazardous chemical waste.[4]
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Cdk2 Signaling Pathway
Cdk2 (Cyclin-dependent kinase 2) is a key regulator of cell cycle progression, particularly at the

G1/S phase transition.[5][6] Its activity is dependent on binding to regulatory subunits called

cyclins, primarily Cyclin E and Cyclin A.[6] The Cdk2/Cyclin E complex plays a crucial role in

the phosphorylation of the Retinoblastoma protein (Rb), which in turn releases the E2F

transcription factor to promote the expression of genes required for DNA synthesis.[5][7] Cdk2-
IN-30 is an inhibitor of Cdk2, and by blocking its kinase activity, it can arrest the cell cycle and

may be used in cancer research.[3]
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Click to download full resolution via product page

Caption: Simplified Cdk2 signaling pathway at the G1/S transition and the inhibitory action of

Cdk2-IN-30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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